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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B080608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 106 is an organic compound classified as a disperse dye. Belonging to the

single azo class of dyes, it is traditionally utilized in the textile industry for coloring hydrophobic

fibers such as polyester and acetate.[1] Its utility in this sector stems from its water-

dispersibility, high color intensity, and good fastness properties. While its primary application

has been in textiles, its inherent fluorescent properties present opportunities for its use in

specialized printing inks for research and development applications, particularly in the

visualization and marking of hydrophobic materials and domains.

This document provides detailed application notes and protocols for the formulation and use of

a Disperse Blue 106-based fluorescent ink for laboratory applications. The protocols are

designed to be adaptable for researchers in various fields, including materials science and

biological sciences.

Physicochemical and Spectroscopic Data
A summary of the key properties of Disperse Blue 106 is presented below. This data is

essential for understanding its behavior in ink formulations and its performance as a

fluorescent marker.
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Property Value Reference

Chemical Name C.I. Disperse Blue 106 [2]

CAS Number 12223-01-7 [2]

Molecular Formula C₁₄H₁₇N₅O₃S [2]

Molecular Weight 335.38 g/mol [2]

Class Single Azo Dye [2]

Appearance Red-light blue powder [2]

Solubility Dispersible in water [1]

Fluorescent Properties Classified as a fluorescent dye [2]

Proposed Application: Fluorescent Ink for Marking
Hydrophobic Surfaces
3.1. Principle

The hydrophobic nature of Disperse Blue 106 makes it suitable for selectively marking or

visualizing hydrophobic surfaces or domains within a sample. When formulated into a stable

inkjet-printable ink, it can be precisely deposited onto a substrate. Upon excitation with an

appropriate light source, the dye fluoresces, allowing for clear visualization and analysis. This

can be particularly useful for applications such as:

Visualizing hydrophobic coatings on medical devices.

Marking specific regions on hydrophobic polymer films used in drug delivery systems.

As a tracer dye in microfluidic devices with hydrophobic channels.

3.2. Ink Formulation Workflow

The following diagram illustrates the general workflow for preparing a Disperse Blue 106-

based fluorescent ink for research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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